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Compound of Interest

Compound Name: 5-Hydroxy Rosiglitazone-d4

Cat. No.: B602725 Get Quote

A Technical Guide for Researchers and Drug
Development Professionals
This guide provides an in-depth overview of the commercial sources, key technical data, and

analytical applications of the 5-Hydroxy Rosiglitazone-d4 reference standard. This deuterated

internal standard is crucial for the accurate quantification of 5-Hydroxy Rosiglitazone, a major

metabolite of the antidiabetic drug Rosiglitazone, in various biological matrices. Its use is

essential for pharmacokinetic, metabolic, and clinical studies.

Commercial Availability
Several specialized chemical suppliers offer 5-Hydroxy Rosiglitazone-d4. The following table

summarizes the key information from prominent vendors. Please note that purity and isotopic

enrichment values are often lot-specific and should be confirmed with the supplier via the

Certificate of Analysis provided upon purchase.
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Vendor
Product
Code/Catal
og #

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity

LGC

Standards

TRC-

R693502

1132641-22-

5

C₁₈H₁₅D₄N₃O

₄S
377.45

>95%

(Typically)

MedChemEx

press
HY-116039S

1246817-46-

8

C₁₈H₁₅D₄N₃O

₄S
377.45

>98%

(Typically)[1]

[2]

Axios

Research
AR-R01988

1246817-46-

8

C₁₈H₁₅D₄N₃O

₄S
377.45 Not specified

Vulcanchem

VLS-

1246817-46-

8

1246817-46-

8

C₁₈H₁₅D₄N₃O

₄S
377.46 >95%[3]

Physicochemical Properties
Appearance: Typically a pale yellow solid.[3]

Molecular Weight: Approximately 377.45 g/mol .[4][5][6]

Storage Conditions: It is recommended to store the product under the conditions specified in

the Certificate of Analysis, generally at -20°C for long-term stability.

Experimental Protocol: Quantification of 5-Hydroxy
Rosiglitazone in Human Plasma using LC-MS/MS
The following is a representative protocol for the use of 5-Hydroxy Rosiglitazone-d4 as an

internal standard for the quantification of 5-Hydroxy Rosiglitazone in human plasma, based on

established methodologies for Rosiglitazone and its metabolites.

1. Preparation of Stock and Working Solutions:

Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 5-Hydroxy Rosiglitazone-
d4 in 1 mL of a suitable solvent such as methanol or acetonitrile.
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Working Internal Standard (IS) Solution (e.g., 100 ng/mL): Perform serial dilutions of the

stock solution with the same solvent to achieve the desired concentration for spiking into

plasma samples. The optimal concentration should be determined during method

development.

2. Sample Preparation (Protein Precipitation):

To 100 µL of human plasma sample, add a predetermined volume of the working IS solution

(e.g., 10 µL of 100 ng/mL 5-Hydroxy Rosiglitazone-d4).

Vortex mix for 30 seconds.

Add 300 µL of cold acetonitrile to precipitate plasma proteins.

Vortex mix vigorously for 2 minutes.

Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the mobile phase.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is commonly used.

Mobile Phase: A gradient elution with 0.1% formic acid in water (Solvent A) and 0.1% formic

acid in acetonitrile (Solvent B) is a typical choice.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source operating in positive ion mode.
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Multiple Reaction Monitoring (MRM) Transitions:

5-Hydroxy Rosiglitazone: Monitor the transition from the precursor ion (m/z) to a specific

product ion.

5-Hydroxy Rosiglitazone-d4 (IS): Monitor the corresponding deuterated precursor to

product ion transition. The specific m/z values will need to be determined experimentally.

4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte in the calibration standards.

Determine the concentration of 5-Hydroxy Rosiglitazone in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate key aspects of the workflow and metabolic context for the use

of 5-Hydroxy Rosiglitazone-d4.
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Caption: Experimental workflow for the quantification of 5-Hydroxy Rosiglitazone.
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Caption: Metabolic pathway of Rosiglitazone and the role of the internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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